Cas no 1805243-24-6 (Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate
• CAS No: 1805243-24-6
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4861138
• Update Time: 2025-10-23

Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-6(16)3-5-4-15-10(14)7(8(5)11)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： NQZJJAHTKRNTCE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(N=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate

Research Brief on Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS: 1805243-24-6)

Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS: 1805243-24-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel pharmaceuticals and crop protection agents due to its unique structural features, including the presence of multiple halogen atoms and a difluoromethyl group, which enhance its reactivity and binding affinity.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate in the preparation of kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of pyridine-based inhibitors with potent activity against specific cancer-related kinases. The study emphasized the role of the difluoromethyl group in improving the metabolic stability of the resulting inhibitors, a critical factor in drug development.

In the agrochemical sector, Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate has been investigated as a precursor for fungicides. A 2023 report in Pest Management Science detailed its use in the synthesis of next-generation fungicides with broad-spectrum activity against plant pathogens. The incorporation of fluorine atoms was found to enhance the lipophilicity and membrane permeability of the fungicides, leading to improved efficacy in field trials.

From a synthetic chemistry perspective, the compound's versatility has been further demonstrated in recent catalytic cross-coupling reactions. A study in Organic Letters showcased its reactivity in palladium-catalyzed Suzuki-Miyaura couplings, enabling the construction of complex polyfluorinated pyridine scaffolds. These scaffolds are of particular interest in the design of fluorinated pharmaceuticals, where the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of drug candidates.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate. Recent advancements in flow chemistry, as reported in Chemical Engineering Journal, have addressed some of these issues by offering a more efficient and scalable synthesis route. The study highlighted the importance of optimizing reaction conditions to minimize byproduct formation and improve yield.

In conclusion, Ethyl 4-bromo-3-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS: 1805243-24-6) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural attributes and reactivity profile continue to inspire innovative applications, as evidenced by the latest studies. Future research directions may focus on expanding its utility in drug discovery and exploring its potential in other areas, such as materials science.